Cas no 1334368-52-3 (1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine)

• Product Name: 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine
• CAS No: 1334368-52-3
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 6517868
• Update Time: 2025-07-02

1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine
• (5-phenyl-1,2-oxazol-3-yl)-[4-[(2-propan-2-ylimidazol-1-yl)methyl]piperidin-1-yl]methanone

• Inchi： 1S/C22H26N4O2/c1-16(2)21-23-10-13-26(21)15-17-8-11-25(12-9-17)22(27)19-14-20(28-24-19)18-6-4-3-5-7-18/h3-7,10,13-14,16-17H,8-9,11-12,15H2,1-2H3
• InChI Key： IVPASWSIHSSIQT-UHFFFAOYSA-N
• SMILES： C(C1C=C(C2=CC=CC=C2)ON=1)(N1CCC(CN2C(C(C)C)=NC=C2)CC1)=O

Additional information on 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine

Research Brief on 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine (CAS: 1334368-52-3)

Recent studies on the compound 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine (CAS: 1334368-52-3) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The following sections provide an overview of the latest research findings, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine involves a multi-step process that has been optimized in recent studies. Researchers have reported improved yields and purity through the use of novel catalytic systems and reaction conditions. The compound's structure, featuring a 1,2-oxazole and imidazole moiety, has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry. These advancements in synthesis are critical for ensuring the compound's availability for further biological evaluation.

Biological evaluations of this compound have revealed its potent activity against specific molecular targets. In vitro studies have demonstrated its ability to modulate key signaling pathways, particularly those involved in inflammatory and oncogenic processes. For instance, recent findings suggest that the compound exhibits inhibitory effects on certain kinases, making it a potential candidate for the development of kinase inhibitors. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been explored, opening new avenues for therapeutic applications in neurological and metabolic disorders.

In vivo studies have further supported the compound's therapeutic potential. Preclinical models have shown promising results in terms of pharmacokinetics and toxicity profiles. The compound exhibits favorable bioavailability and tissue distribution, with minimal off-target effects. These properties underscore its suitability for further development as a lead compound in drug discovery programs. Researchers are currently investigating its efficacy in disease models, with a focus on conditions such as cancer, autoimmune diseases, and neurodegenerative disorders.

The latest research also highlights the compound's potential in combination therapies. Synergistic effects have been observed when it is co-administered with other therapeutic agents, enhancing overall efficacy while reducing the required dosage. This approach could mitigate potential side effects and improve patient outcomes. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to optimize the compound's properties, such as binding affinity and selectivity, for specific targets.

In conclusion, 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine (CAS: 1334368-52-3) represents a promising scaffold in medicinal chemistry. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, make it a valuable candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application.